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Compound of Interest

Compound Name: 2-Ethynylpyridine

Cat. No.: B158538 Get Quote

Q1: What are the primary hazards associated with 2-Ethynylpyridine?

A1: 2-Ethynylpyridine is classified as a combustible liquid.[1][2][3] It is known to cause skin

irritation, serious eye irritation, and may cause respiratory irritation.[3][4]

Q2: What personal protective equipment (PPE) is mandatory when handling this chemical?

A2: When handling 2-Ethynylpyridine, it is essential to wear appropriate personal protective

equipment. This includes chemical-resistant gloves, protective clothing to prevent skin

exposure, and safety goggles or a face shield that complies with OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166.[1] In some cases, a

dust mask (type N95, US) may also be recommended.

Q3: What are the proper storage conditions for 2-Ethynylpyridine?

A3: 2-Ethynylpyridine should be stored in a tightly closed container in a dry, cool, and well-

ventilated place.[1][5] It is recommended to keep it refrigerated at a temperature between 2-

8°C.[5] The storage area should be kept away from heat, sparks, open flames, and other

sources of ignition.[1][2] It is also advised to handle the compound under an inert gas and

protect it from moisture.[2][5] The chemical may darken during storage, but this typically does

not affect its purity.

Q4: What materials are incompatible with 2-Ethynylpyridine?
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A4: 2-Ethynylpyridine is incompatible with acids and oxidizing agents.[1] Contact with these

materials should be avoided to prevent hazardous reactions.

Troubleshooting Guide - Spills and Exposure
Q1: How should I respond to a small spill of 2-Ethynylpyridine in the lab?

A1: For a small spill, first ensure adequate ventilation and remove all sources of ignition.[1]

Wear appropriate PPE, including respiratory protection if necessary.[5] Contain the spill using

an inert, non-combustible absorbent material such as sand, earth, or vermiculite.[1][4] Use

spark-proof tools to collect the absorbed material and place it into a suitable, closed container

for disposal as hazardous waste.[1][4] After the material has been removed, decontaminate the

area.[6] Do not let the product enter drains.[5]

Q2: What are the first aid measures in case of accidental exposure?

A2: The following first aid procedures should be followed in case of exposure:

Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes, making

sure to also rinse under the eyelids. Seek medical attention.[1][3]

Skin Contact: Wash the affected area immediately with plenty of soap and water for at least

15 minutes. If skin irritation occurs or persists, seek medical attention.[1][3] Contaminated

clothing should be removed and washed before reuse.[3]

Inhalation: Move the individual to fresh air. If the person is not breathing, provide artificial

respiration. If symptoms such as difficulty breathing occur, seek medical attention.[1][3]

Ingestion: Do NOT induce vomiting. Clean the mouth with water and have the person drink

plenty of water afterwards. Seek immediate medical attention.[1][3]

Q3: What happens if 2-Ethynylpyridine is heated?

A3: 2-Ethynylpyridine is a combustible liquid and poses a risk of ignition when exposed to

heat, flames, or sparks.[1] Containers may explode when heated.[1][3] Thermal decomposition

can lead to the release of irritating gases and vapors, including nitrogen oxides (NOx), carbon

monoxide (CO), and carbon dioxide (CO2).[1] In case of a fire, use carbon dioxide, dry
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chemical, or alcohol-resistant foam to extinguish it.[1] Water spray or mist can be used to cool

closed containers.[1][3]

Data Presentation
Table 1: Physical and Chemical Properties of 2-Ethynylpyridine

Property Value Reference(s)

CAS Number 1945-84-2 [1]

Molecular Formula C7H5N [3]

Molecular Weight 103.12 g/mol [3]

Appearance Colorless to dark brown liquid [3][7][8]

Boiling Point 85 °C @ 12-16 mmHg [5][7][9]

Density 1.021 g/mL @ 25 °C [5][7]

Flash Point 76 °C / 168.8 °F [1]

Refractive Index n20/D 1.56

Water Solubility Soluble [7][10]

Table 2: Toxicological Data for 2-Ethynylpyridine

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC295670010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC295670010&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/product/b158538?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC295670010&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5680472.htm
https://www.thermofisher.com/order/catalog/product/295670050
https://www.lookchem.com/msds/20688/1945-84-2_Pyridine,%202-ethynyl-.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5680472.htm
https://www.chemsynthesis.com/base/chemical-structure-25876.html
https://www.lookchem.com/msds/20688/1945-84-2_Pyridine,%202-ethynyl-.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5680472.htm
https://www.fishersci.com/store/msds?partNumber=AC295670010&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5680472.htm
https://www.chemwhat.com/2-ethynylpyridine-cas-1945-84-2/
https://www.benchchem.com/product/b158538?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Toxicity Metric Value Remarks Reference(s)

Oral LD50 (ATE) > 2000 mg/kg

Based on ATE data,

classification criteria

not met.

[1]

Dermal LD50 (ATE) > 2000 mg/kg

Based on ATE data,

classification criteria

not met.

[1]

Vapor LC50 (ATE) > 20 mg/L

Based on ATE data,

classification criteria

not met.

[1]

Health Hazards

Skin Irritant, Eye

Irritant, Respiratory

Irritant

Causes skin irritation,

serious eye irritation,

and may cause

respiratory irritation.

[3][4]

ATE: Acute Toxicity Estimate. The toxicological properties have not been fully investigated.[1]

Experimental Protocols
Protocol 1: Standard Procedure for Handling and Dispensing 2-Ethynylpyridine

Preparation: Before handling, ensure the work area, typically a chemical fume hood, is clean

and uncluttered. Verify that an appropriate fire extinguisher (CO2 or dry chemical) and spill

cleanup kit are readily accessible.

Personal Protective Equipment (PPE): Don all required PPE, including a lab coat, chemical-

resistant gloves, and safety goggles.

Inert Atmosphere: If the experiment is sensitive to air or moisture, set up the apparatus to

operate under an inert atmosphere (e.g., nitrogen or argon). 2-Ethynylpyridine should be

handled under inert gas.[2][5]

Dispensing: Keep the container of 2-Ethynylpyridine tightly closed when not in use.[1] Use

spark-proof tools for handling.[11] Dispense the required amount slowly and carefully to
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avoid splashing.

Post-Handling: Tightly reseal the container and return it to its designated refrigerated storage

location (2-8°C).[1][5] Clean any contaminated surfaces and equipment. Dispose of any

contaminated disposable materials (e.g., pipette tips, wipes) as hazardous waste according

to institutional guidelines.

Hand Washing: Wash hands thoroughly with soap and water after handling is complete.[2]

Protocol 2: Synthesis of 2-Ethynylpyridine (for reference)

The following is a general procedure for the synthesis of 2-ethynylpyridine from 2-

pyridynyltrimethylsilane:

Dissolve 2-((trimethylsilyl)ethynyl)pyridine (1.0 mmol) in a mixed solvent of

methanol/dichloromethane (2 mL/1 mL).[7]

Cool the reaction system to 0 °C.[7]

Add potassium hydroxide (2.0 mmol) to the solution.[7]

Stir the reaction mixture for 30 minutes at 0 °C.[7]

Quench the reaction with deionized water.[7]

Extract the mixture with dichloromethane (2 x 3 mL).[7]

Combine the organic phases, dry with anhydrous sodium sulfate, filter, and concentrate

under reduced pressure to yield the 2-ethynylpyridine product.[7]
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Phase 1: Immediate Response & Assessment

Phase 2: Spill Containment & Cleanup

Phase 3: Decontamination & Disposal

Emergency Path

Spill Occurs

Alert personnel
& evacuate immediate area

Assess spill size & hazards
(>500ml or highly hazardous?)

Don appropriate PPE
(gloves, goggles, etc.)

No (Small Spill)

Call Emergency Services
& EHS

Yes (Large Spill)

Eliminate ignition sources
(flames, sparks)

Contain spill with
inert absorbent material

Absorb material,
working from outside in

Collect absorbed material
using spark-proof tools

Decontaminate spill area

Package waste in a
sealed, labeled container

Dispose of as hazardous waste
per institutional guidelines

Click to download full resolution via product page

Caption: Workflow for handling a 2-Ethynylpyridine spill.
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Step 1: Waste Identification

Step 2: Segregation & Containerization

Step 3: Final Disposal

Non-Hazardous Path

Waste Generated
(Unused product, contaminated material)

Is the waste considered hazardous?
(Consult SDS & local regulations)

Place in a designated,
compatible, and sealed container

Yes

Dispose according to
standard laboratory procedures

No

Label container clearly:
'Hazardous Waste', contents, date

Store temporarily in a designated
safe waste accumulation area

Arrange for pickup by an
approved hazardous waste vendor

Click to download full resolution via product page

Caption: Decision tree for the disposal of 2-Ethynylpyridine waste.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b158538?utm_src=pdf-body-img
https://www.benchchem.com/product/b158538?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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